(R)-Limonene 1,2-epoxide (Mixture of Diastereomers)
(R)-Limonene 1,2-epoxide (Mixture of Diastereomers)
(4R)-limonene 1,2-epoxide is the (R)-enantiomer of limonene 1,2-epoxide. It derives from a hydride of a (4R)-limonene.
Brand Name:
Vulcanchem
CAS No.:
203719-54-4
VCID:
VC0132270
InChI:
InChI=1S/C10H16O/c1-7(2)8-4-5-10(3)9(6-8)11-10/h8-9H,1,4-6H2,2-3H3/t8-,9?,10?/m1/s1
SMILES:
CC(=C)C1CCC2(C(C1)O2)C
Molecular Formula:
C₁₀H₁₆O
Molecular Weight:
152.23 g/mol
(R)-Limonene 1,2-epoxide (Mixture of Diastereomers)
CAS No.: 203719-54-4
Reference Standards
VCID: VC0132270
Molecular Formula: C₁₀H₁₆O
Molecular Weight: 152.23 g/mol
| CAS No. | 203719-54-4 |
|---|---|
| Product Name | (R)-Limonene 1,2-epoxide (Mixture of Diastereomers) |
| Molecular Formula | C₁₀H₁₆O |
| Molecular Weight | 152.23 g/mol |
| IUPAC Name | (4R)-1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptane |
| Standard InChI | InChI=1S/C10H16O/c1-7(2)8-4-5-10(3)9(6-8)11-10/h8-9H,1,4-6H2,2-3H3/t8-,9?,10?/m1/s1 |
| Standard InChIKey | CCEFMUBVSUDRLG-XNWIYYODSA-N |
| Isomeric SMILES | CC(=C)[C@@H]1CCC2(C(C1)O2)C |
| SMILES | CC(=C)C1CCC2(C(C1)O2)C |
| Canonical SMILES | CC(=C)C1CCC2(C(C1)O2)C |
| Density | 0.926-0.936 (20°) |
| Physical Description | Colourless to pale yellow liquid; fresh clean citrus aroma |
| Description | (4R)-limonene 1,2-epoxide is the (R)-enantiomer of limonene 1,2-epoxide. It derives from a hydride of a (4R)-limonene. |
| Solubility | Practically insoluble to insoluble in water Soluble (in ethanol) |
| Synonyms | limonene oxide limonene-1,2-epoxide limonene-1,2-epoxide, (1R-(1alpha,4beta,6alpha))-isomer limonene-1,2-epoxide, (1S-(1alpha,4alpha,6alpha))-isomer limonene-1,2-epoxide, cis-(+)-isomer limonene-1,2-epoxide, cis-isomer limonene-1,2-epoxide, trans-(+)-isomer limonene-1,2-epoxide, trans-isomer limonene-1,2-oxide limoxide |
| PubChem Compound | 441245 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume